Cas no 4190-95-8 (2-Phenazinol)

• Product Name: 2-Phenazinol
• CAS No: 4190-95-8
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD00101302
• CID: 927516
• PubChem ID: 135441800
• Update Time: 2025-07-15

2-Phenazinol Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinol
• 10H-phenazin-2-one
• 2-hydroxyphenazine
• phenazin-2-ol
• 2-Hydroxy-5,10-diazaanthracene
• 2-Hydroxyphenazin
• 2-Hydroxy-phenazine
• AC1L2IX5
• AC1Q6AZH
• CHEMBL2071427
• phenazin-2(10h)-one
• phenazine-2-ol
• Q63399216
• MFCD00101302
• NSC509501
• AKOS003625422
• NSC-509501
• CHEBI:182284
• NoName_1631
• SCHEMBL2367791
• SCHEMBL16026402
• 4190-95-8
• BDBM50390006
• A902957
• NSC 509501
• RETSEGNZNUBJRB-UHFFFAOYSA-N
• DTXSID10902389

• MDL： MFCD00101302
• Inchi： 1S/C12H8N2O/c15-8-5-6-11-12(7-8)14-10-4-2-1-3-9(10)13-11/h1-7,15H
• InChI Key： RETSEGNZNUBJRB-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=NC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Phenazinol

Introduction to 2-Phenazinol (CAS No. 4190-95-8) and Its Emerging Applications in Chemical and Biomedical Research

2-Phenazinol, identified by the chemical compound identifier CAS No. 4190-95-8, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a phenazine core substituted with a hydroxyl group, exhibits a broad spectrum of potential applications, particularly in the development of novel therapeutic agents and biochemical probes.

The phenazine scaffold is a well-documented motif in medicinal chemistry, known for its role in various bioactive molecules. 2-Phenazinol, with its distinct hydroxyl functionality, opens up avenues for further chemical modification and derivatization, making it a versatile building block for drug discovery initiatives. Recent studies have highlighted its relevance in exploring mechanisms related to cellular respiration and antioxidant defenses, areas of intense interest in modern biomedical research.

In the realm of biochemical research, 2-Phenazinol has been investigated for its interactions with mitochondrial enzymes and its potential to modulate redox signaling pathways. Preliminary findings suggest that this compound may influence the activity of complex I in the electron transport chain, a key component in cellular energy metabolism. Such insights are particularly valuable in understanding pathological conditions associated with mitochondrial dysfunction, such as neurodegenerative disorders and metabolic syndromes.

Moreover, the structural features of 2-Phenazinol make it an attractive candidate for developing antimicrobial agents. The phenazine core is known to exhibit antibacterial properties, and the addition of a hydroxyl group enhances its solubility and bioavailability. Recent advancements in synthetic chemistry have enabled the preparation of derivatives of 2-Phenazinol that demonstrate enhanced efficacy against drug-resistant bacterial strains. These derivatives are being evaluated in preclinical studies to assess their potential as novel antibiotics.

The pharmaceutical industry has also shown interest in 2-Phenazinol as a precursor for more complex drug molecules. Its ability to undergo various chemical transformations, such as oxidation, reduction, and coupling reactions, allows for the synthesis of diverse pharmacophores. Researchers are exploring its utility in creating small-molecule inhibitors targeting specific enzymatic pathways implicated in cancer and inflammation. The hydroxyl group on the phenazine ring provides a handle for further functionalization, enabling the design of molecules with tailored biological activities.

From an environmental chemistry perspective, 2-Phenazinol has been studied for its role in bioremediation processes. Certain microbial species are capable of metabolizing phenazine derivatives, including 2-Phenazinol, as part of their natural metabolic cycles. This biodegradation process not only helps in breaking down environmental pollutants but also provides insights into microbial detoxification mechanisms. Such studies are crucial for developing eco-friendly strategies to manage industrial waste containing aromatic compounds.

The synthesis of 2-Phenazinol itself presents an interesting challenge from a chemical engineering standpoint. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to ensure high yields and purity. Recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. Advances in green chemistry principles have also been applied to develop more sustainable synthetic pathways, reducing the environmental footprint associated with its manufacture.

In conclusion, 2-Phenazinol (CAS No. 4190-95-8) represents a fascinating compound with multifaceted applications across chemical biology and pharmaceutical research. Its unique structural attributes and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic possibilities and sustainable uses for this molecule, it is poised to play an increasingly significant role in advancing scientific knowledge and innovation.